Cas no 1726-94-9 (Trityl Isothiocyanate)

Trityl Isothiocyanate (Triphenylmethyl Isothiocyanate) is a specialized reagent used in organic synthesis and peptide chemistry. Its key advantage lies in the trityl (triphenylmethyl) group, which provides steric bulk and stability, making it useful for protecting amines or as an intermediate in the synthesis of thiourea derivatives. The isothiocyanate functional group enables efficient conjugation with amines under mild conditions, facilitating the preparation of thiocarbamoyl derivatives. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) and the modification of biomolecules, where selective reactivity and ease of deprotection are critical. Its stability and well-defined reactivity profile make it a reliable choice for controlled functionalization in complex molecular architectures.
Trityl Isothiocyanate structure
Trityl Isothiocyanate structure
Product Name:Trityl Isothiocyanate
CAS No:1726-94-9
MF:C20H15NS
MW:301.404803514481
MDL:MFCD00014443
CID:83914
PubChem ID:24881361
Update Time:2025-10-29

Trityl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • Triphenylmethyl Isothiocyanate
    • Trityl isothiocyanate
    • [isothiocyanato(diphenyl)methyl]benzene
    • AKOS015839036
    • TRITylisoTHIOCYANATE
    • 1726-94-9
    • NS00127304
    • J-010841
    • MFCD00014443
    • Benzene, 1,1',1''-(isothiocyanatomethylidyne)tris-
    • BS-42320
    • Trityl isothiocyanate, 95%
    • DTXSID70169355
    • SCHEMBL957836
    • FT-0633799
    • (Isothiocyanatomethanetriyl)Tribenzene
    • (isothiocyanatodiphenylmethyl)benzene
    • CHEMBL2151315
    • Tritylisothiocyanat
    • [Isothiocyanato(diphenyl)methyl]benzene #
    • triphenylmethylisothiocyanate
    • DB-043911
    • Trityl Isothiocyanate
    • MDL： MFCD00014443
    • Inchi： 1S/C20H15NS/c22-16-21-20(17-10-4-1-5-11-17,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-15H
    • InChI Key： ZPZHAUXTGFNYTN-UHFFFAOYSA-N
    • SMILES： S=C=NC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
    • BRN： 2127092

Computed Properties

  • Exact Mass: 301.09300
  • Monoisotopic Mass: 301.093
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 44.4A^2

Experimental Properties

  • Color/Form: Milky white crystalline powder
  • Density: 1.04
  • Melting Point: 136-140 °C (lit.)
  • Boiling Point: 410.7°Cat760mmHg
  • Flash Point: 217°C
  • Refractive Index: 1.596
  • PSA: 44.45000
  • LogP: 5.08130
  • Sensitiveness: Moisture Sensitive
  • Solubility: Soluble in water.

Trityl Isothiocyanate Security Information

Trityl Isothiocyanate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Trityl Isothiocyanate Pricemore >>

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Trityl Isothiocyanate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1726-94-9)Trityl Isothiocyanate
Order Number:A1211208
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:59
Price ($):571.0
Email:sales@amadischem.com

Trityl Isothiocyanate Related Literature

  • 1. 1073. Thiocyanogen, thiocyanates, and isothiocyanates. Part III. Substitution reactions of triphenylmethyl isothiocyanate with acids and salts
    R. G. R. Bacon,J. K?chling,T. A. Robinson J. Chem. Soc. 1964 5600
  • 2. 998. Thiocyanogen, thiocyanates, and isothiocyanates. Part IV. Addition, substitution, and substitutive reduction between triphenylmethyl isothiocyanate and alcohols or amines
    R. G. R. Bacon,J. K?chling J. Chem. Soc. 1965 5366
  • 3. 1072. Thiocyanogen, thiocyanates, and isothiocyanates. Part II. Reactions of cyanogen bromide with arylalkyl sulphides and with triphenylmethyl esters of thiolcarboxylic acids
    R. G. R. Bacon,J. K?chling J. Chem. Soc. 1964 5594
  • 4. 6-Amino-1,8-dihydroimidazo[4,5-e][1,3]diazepin-4(5H)-one, a ring expanded analogue of guanine
    Peter K. Bridson,Huan Huang,Xiaoyan Lin J. Chem. Soc. Perkin Trans. 1 1996 2257
  • 5. 1074. Preparation and decomposition of triphenylmethyl formate
    R. G. R. Bacon,J. K?chling J. Chem. Soc. 1964 5609

1726-94-9 (Trityl Isothiocyanate) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1726-94-9)Trityl Isothiocyanate
A1211208
Purity:99%
Quantity:25g
Price ($):571.0
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